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Compound of Interest

Compound Name: Calcium oxoglurate

Cat. No.: B1231874 Get Quote

This guide is intended for researchers, scientists, and drug development professionals to

address and manage the variability observed in animal responses to Calcium Alpha-

Ketoglutarate (Ca-AKG) supplementation.

Frequently Asked Questions (FAQs)
Q1: What is Calcium Alpha-Ketoglutarate (Ca-AKG) and what is its primary mechanism of

action?

A1: Calcium Alpha-Ketoglutarate (Ca-AKG) is a salt of alpha-ketoglutarate, a key intermediate

in the Krebs (TCA) cycle, which is central to cellular energy production.[1][2] Its primary

mechanisms of action include:

Energy Metabolism: As a crucial component of the Krebs cycle, it helps convert nutrients into

ATP, the cell's primary energy currency.[1] The calcium ions in Ca-AKG can allosterically

activate enzymes in the TCA cycle, potentially boosting energy production.[1]

Epigenetic Regulation: AKG is an essential cofactor for enzymes like ten-eleven

translocation (TET) dioxygenases and Jumonji C (JmjC) domain-containing histone

demethylases. These enzymes are involved in DNA and histone demethylation, thereby

influencing gene expression.

Nitrogen Metabolism: AKG serves as a primary nitrogen acceptor, helping to remove

ammonia and participating in the synthesis of amino acids like glutamate, glutamine, proline,
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and arginine.

Signaling Molecule: AKG can influence major cellular regulatory pathways, including mTOR

and AMPK, which are master regulators of cell growth, metabolism, and aging.

Antioxidant Properties: It acts as an antioxidant by neutralizing reactive oxygen species

(ROS), reducing oxidative stress.

Q2: Why are we observing significant variability in our animal responses to Ca-AKG compared

to published studies?

A2: Variability in animal responses to any supplement, including Ca-AKG, is common and can

be attributed to a range of factors. Key contributors include:

Species and Strain: Different animal species and even different strains within a species can

metabolize and respond to compounds differently.

Age: The effects of Ca-AKG can be age-dependent. Studies have shown that interventions in

middle-aged or older animals can yield significant results, as endogenous AKG levels decline

with age.

Sex: Sexual dimorphism is a significant factor. For example, a key study on mice found that

Ca-AKG had a more pronounced effect on the lifespan of females compared to males,

although both sexes showed a reduction in frailty. Females also showed protection against

age-related increases in inflammatory cytokines, an effect not seen in males.

Diet and Gut Microbiota: The composition of the base diet can influence the absorption and

efficacy of Ca-AKG. The gut microbiota also plays a role in metabolizing compounds and can

vary between animals.

Dosage and Administration Route: The concentration of Ca-AKG and the method of delivery

(e.g., in feed, drinking water, oral gavage) will significantly impact bioavailability and

physiological effects.

Experimental Conditions: Factors like housing conditions, light cycles, and temperature can

influence animal physiology and study outcomes.
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Q3: What is the recommended dosage of Ca-AKG for mouse studies?

A3: The most frequently cited effective dose in mouse longevity and healthspan studies is a 2%

(w/w) concentration of Ca-AKG mixed into the standard chow diet. This dosage has been

shown to extend lifespan and reduce frailty in C57BL/6 mice when administered starting at 18

months of age. For administration in drinking water, concentrations have ranged from 2 mM to

50 mM in different studies. It is crucial to ensure the mixture is homogenous to provide

consistent dosing.

Q4: Is there a difference between using Ca-AKG and other forms of AKG?

A4: Yes. Ca-AKG is a salt form that enhances the stability of AKG. The calcium component

may also contribute to its effects, as calcium ions can activate key enzymes in the Krebs cycle.

Other forms, like Arginine-AKG (AAKG) or Ornithine-AKG (OKG), are also available but may

have different properties and effects. The selection of Ca-AKG in prominent aging studies was

based on evidence from invertebrate models that showed lifespan extension.

Troubleshooting Guide
This section addresses specific issues that may arise during your experiments.
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Issue / Observation Potential Cause(s) Recommended Action(s)

No significant effect on lifespan

or healthspan markers.

1. Insufficient Duration: The

effects of Ca-AKG on aging

are often observed over the

long term. 2. Suboptimal

Dosage: The dose may be too

low for the specific animal

model or strain. 3. Sex

Differences: As noted, effects

can be more significant in

females. 4. Timing of

Intervention: Starting the

intervention too late or too

early in the animal's life may

alter the outcome. Key studies

began at middle age (18

months for mice).

1. Ensure the study is

sufficiently powered and runs

long enough to observe age-

related changes. 2. Refer to

dose-response data from

similar studies. Consider a pilot

study with varying doses. The

2% w/w in feed is a well-

documented starting point. 3.

Analyze data for males and

females separately. 4. Align the

intervention start time with

established protocols that have

shown positive results.

Decreased food or water

intake after supplementation.

1. Poor Palatability: The taste

or texture of the supplemented

feed/water may be aversive to

the animals.

1. Gradual Introduction: Mix

the Ca-AKG diet with the

standard diet in increasing

proportions (e.g., 25%, 50%,

75%, 100%) over several days

to acclimate the animals. 2.

Alternative Delivery: If aversion

continues, consider another

administration method, such as

drinking water or oral gavage,

though gavage can induce

stress. 3. Monitor Intake:

Regularly measure food and

water consumption to ensure

that changes in intake are not

a confounding factor.

Inconsistent results between

animals in the same group.

1. Inhomogeneous Mixture:

The Ca-AKG may not be

evenly distributed in the feed,

1. Ensure a thorough and

validated mixing process for

the diet. For large batches, use
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leading to variable dosing. 2.

Biological Variability: Natural

genetic and physiological

differences exist even within

the same strain of animals. 3.

Social Stress: Housing

conditions, such as cage

dominance or fighting

(especially among males), can

impact physiology.

a mechanical mixer. Consider

sending a sample for analytical

testing to confirm

concentration and

homogeneity. 2. Increase the

number of animals per group

to improve statistical power

and account for biological

variance. 3. Monitor animal

behavior. Isolate aggressive

animals if necessary, as was

done in key lifespan studies.

Concerns about Ca-AKG

stability in solution.

1. Degradation: AKG solutions

may degrade over time,

especially when exposed to

light and heat.

1. Fresh Preparation: Prepare

fresh solutions every 2-3 days

to ensure stability. 2. Proper

Storage: Use opaque water

bottles to protect the solution

from light and store them in a

cool, dark place.

Quantitative Data Summary
The following tables summarize key quantitative findings from a pivotal study by Asadi

Shahmirzadi et al. (2020) on C57BL/6 mice with Ca-AKG supplementation starting at 18

months of age.

Table 1: Effects of Ca-AKG on Lifespan in C57BL/6 Mice
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Sex Cohort Parameter
% Increase
with Ca-AKG

Statistical
Significance

Female 1 Median Lifespan 16.6% Significant

90th Percentile

Survival
19.7% Significant

2 Median Lifespan 10.5% Significant

90th Percentile

Survival
8.0% Significant

Male 1 Median Lifespan 9.6% Not Significant

2 Median Lifespan 12.8% Not Significant

Source: Data

compiled from

multiple reports

on the same

study.

Table 2: Effects of Ca-AKG on Healthspan (Frailty Index) in C57BL/6 Mice

Sex Parameter % Reduction with Ca-AKG

Female Frailty Score 46%

Male Frailty Score 41%

Source: Data compiled from

multiple reports on the same

study.

Experimental Protocols
Protocol 1: Dietary Supplementation of Ca-AKG in Mice
This protocol is based on the methodology used in successful mouse aging studies.
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1. Materials:

Standard rodent chow (e.g., Teklad 2918)

High-purity Calcium Alpha-Ketoglutarate (Ca-AKG) powder

Blender or food processor for grinding pellets

Precision balance

Mechanical mixer (for large batches) or large mixing bowl

2. Diet Preparation (for a 2% w/w concentration):

Calculation: Determine the total amount of feed needed. To prepare 1 kg (1000 g) of

supplemented feed, you will need 20 g of Ca-AKG and 980 g of standard chow.

Grinding: Weigh the standard chow pellets and grind them into a fine, uniform powder. This

is a critical step for ensuring even distribution.

Mixing: Transfer the powdered chow to a large mixing bowl or mechanical mixer. Add the

pre-weighed Ca-AKG powder. Mix thoroughly for at least 5-10 minutes to ensure a

homogenous mixture.

Storage: Store the control and experimental diets in airtight, labeled containers in a cool, dry

place.

3. Animal Acclimation and Administration:

Acclimation: For one week prior to the study, acclimate all animals to the powdered (non-

supplemented) diet to get them used to the texture.

Gradual Introduction (Optional but Recommended): To improve palatability, introduce the Ca-

AKG diet by mixing it with the standard powdered diet in increasing ratios (25%, 50%, 75%,

100%) over 4 days.

Administration: Provide the respective diets (control or 2% Ca-AKG) to the animals ad

libitum. Ensure continuous access to fresh water.
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4. Monitoring:

Food Intake: Measure and record food consumption weekly per cage to monitor for any

significant changes in intake.

Health Status: Monitor animals daily for general health.

Frailty Assessment: Conduct a frailty index assessment at regular intervals (e.g., monthly) as

described in relevant literature.

Visualizations
Signaling Pathways and Experimental Workflows

Figure 1: Key Mechanisms of Ca-AKG Action
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Figure 1: Key Mechanisms of Ca-AKG Action
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Figure 2: Troubleshooting Workflow for Inconsistent Results
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Figure 2: Troubleshooting Workflow for Inconsistent Results
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Figure 3: Standard Experimental Workflow for a Ca-AKG Mouse Study
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Figure 3: Standard Experimental Workflow for a Ca-AKG Mouse Study
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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